Cas no 1704121-92-5 ((4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid)

• Product Name: (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid
• CAS No: 1704121-92-5
• MF: C₁₄H₁₉BFNO₄
• MW: 295.114367723465
• MDL: MFCD28805588
• CID: 4703658
• PubChem ID: 91759499
• Update Time: 2025-09-28

(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid
• AM88215
• I12763
• CS-0447852
• [4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl]boronic acid
• (4-((1,4-Dioxa-8-azaspiro[4.5]Decan-8-yl)methyl)-2-fluorophenyl)boronic acid
• [4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-2-fluorophenyl]boronic acid
• 1704121-92-5
• starbld0017705
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid

• MDL： MFCD28805588
• Inchi： 1S/C14H19BFNO4/c16-13-9-11(1-2-12(13)15(18)19)10-17-5-3-14(4-6-17)20-7-8-21-14/h1-2,9,18-19H,3-8,10H2
• InChI Key： BNPTZJJRLPREMK-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)CN1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 295.1391164g/mol
• Monoisotopic Mass: 295.1391164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid

(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid (CAS No. 1704121-92-5): A Comprehensive Overview

(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid (CAS No. 1704121-92-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis due to its unique structural properties and potential applications in drug discovery. This compound belongs to the class of boronic acids, which are widely used in various chemical reactions, particularly in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that is essential for the synthesis of biologically active molecules.

The structure of (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid features a spirocyclic framework with a boronic acid moiety attached to a fluorinated phenyl ring. The spirocyclic structure provides rigidity and conformational stability, which can be advantageous in designing molecules with specific biological activities. The presence of the boronic acid group also makes this compound an excellent candidate for bioconjugation reactions, where it can be used to link various functional groups or biomolecules.

Recent studies have highlighted the potential of (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The unique combination of the spirocyclic structure and the boronic acid functionality allows for the fine-tuning of molecular properties, such as solubility, stability, and binding affinity.

In addition to its use in drug discovery, (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid has also found applications in materials science and analytical chemistry. Its ability to form stable complexes with various metal ions makes it useful in the development of sensors and catalysts. For example, researchers at the University of California have utilized this compound to create highly sensitive and selective sensors for detecting trace amounts of metal ions in environmental samples.

The synthesis of (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid typically involves a multi-step process that includes the formation of the spirocyclic core and the subsequent introduction of the boronic acid group. One common approach involves the use of a palladium-catalyzed cyclization reaction followed by a boronation step. The efficiency and selectivity of these reactions are crucial for obtaining high yields and purity levels, which are essential for both research and industrial applications.

The safety profile of (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid is another important consideration. While boronic acids are generally considered to be relatively safe compared to other reactive intermediates in organic synthesis, proper handling and storage procedures should be followed to ensure safety in laboratory settings. Additionally, environmental impact assessments are necessary to evaluate any potential risks associated with the release or disposal of this compound.

In conclusion, (4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-2-fluorophenyl)boronic acid (CAS No. 1704121-92-5) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and functional groups make it an attractive building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.